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Compound of Interest

Compound Name: Monalazone disodium

Cat. No.: B1614637 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The quantitative antimicrobial efficacy data presented in the tables below are

illustrative examples. Due to the limited availability of published, peer-reviewed data for

Monalazone disodium, researchers must determine the precise Minimum Inhibitory

Concentration (MIC), Minimum Bactericidal Concentration (MBC), and log reduction values

experimentally for their specific applications and test organisms.

Application Notes
Introduction to Monalazone Disodium
Monalazone disodium (CAS 61477-95-0) is a sulfonamide-based antimicrobial agent.[1] It is

recognized for its broad-spectrum antiseptic and disinfectant properties, demonstrating

effectiveness against a variety of pathogens, particularly Gram-positive bacteria and certain

fungi.[1] Its chemical structure, featuring a sulfonyl group and a chlorinated amine moiety, is

key to its microbicidal activity.
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Property Value Reference

Molecular Formula C₇H₄ClNNa₂O₄S [1]

Molecular Weight 279.61 g/mol [1]

IUPAC Name

disodium;4-

chloroazanidylsulfonylbenzoat

e

Appearance White to off-white powder

Solubility Soluble in water

Mechanism of Action
The antimicrobial action of Monalazone disodium is primarily attributed to its ability to disrupt

microbial cell structures. The sulfonyl (-SO₂) and chlorinated amine (-NCl) functional groups are

critical to this function.[1] It is hypothesized that these reactive groups interact with and

denature essential proteins and enzymes within the microbial cell. This can lead to the

inhibition of metabolic pathways and compromise the integrity of the cell membrane, ultimately

resulting in cell death.

Diagram: Proposed Mechanism of Action of Monalazone Disodium

Caption: Proposed mechanism of Monalazone disodium leading to microbial cell death.

Antimicrobial Spectrum
Monalazone disodium is known to be effective against a range of microorganisms. The

following tables present hypothetical efficacy data to illustrate its potential antimicrobial

spectrum.

Table 1: Hypothetical Bactericidal Activity of Monalazone Disodium
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Test Organism Strain (e.g., ATCC)
Minimum Inhibitory
Concentration
(MIC) (µg/mL)

Minimum
Bactericidal
Concentration
(MBC) (µg/mL)

Staphylococcus

aureus
ATCC 25923 128 256

Streptococcus

pyogenes
ATCC 19615 64 128

Escherichia coli ATCC 25922 512 1024

Pseudomonas

aeruginosa
ATCC 27853 1024 >2048

Table 2: Hypothetical Fungicidal, Virucidal, and Sporicidal Activity of Monalazone Disodium

Test Organism Type
Effective
Concentration

Contact Time
(minutes)

Log Reduction

Candida albicans Fungus 500 µg/mL 10 >3

Influenza A virus Enveloped Virus 1000 µg/mL 5 >4

Adenovirus
Non-enveloped

Virus
2000 µg/mL 15 >3

Bacillus subtilis

spores
Spore >5000 µg/mL 60 <2

Safety and Toxicology
Monalazone disodium has the following GHS hazard classifications:

May be corrosive to metals.[1]

Causes skin irritation.[1]

May cause an allergic skin reaction.[1]
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Causes serious eye damage.[1]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this compound.

Experimental Protocols
The following protocols are standardized methods for evaluating the efficacy of a disinfectant

based on Monalazone disodium.

Determination of Minimum Inhibitory Concentration
(MIC)
This protocol determines the lowest concentration of Monalazone disodium that inhibits the

visible growth of a microorganism.

Diagram: MIC Determination Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Methodology:

Preparation of Monalazone Disodium Stock Solution: Prepare a stock solution of

Monalazone disodium in an appropriate sterile solvent (e.g., sterile deionized water).

Preparation of Microtiter Plate: In a 96-well microtiter plate, perform serial two-fold dilutions

of the Monalazone disodium stock solution in a suitable growth medium (e.g., Mueller-

Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi).

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent

to a 0.5 McFarland standard.

Inoculation: Inoculate each well of the microtiter plate with the microbial suspension. Include

a positive control (medium and inoculum) and a negative control (medium only).

Incubation: Incubate the plate at the optimal temperature and duration for the specific

microorganism (e.g., 37°C for 18-24 hours for most bacteria).
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Observation: After incubation, visually inspect the wells for turbidity. The MIC is the lowest

concentration of Monalazone disodium in which there is no visible growth.

Determination of Minimum Bactericidal Concentration
(MBC)
This protocol determines the lowest concentration of Monalazone disodium that results in a

≥99.9% reduction in the initial microbial inoculum.

Diagram: MBC Determination Workflow

Caption: Workflow for determining the Minimum Bactericidal Concentration (MBC).

Methodology:

Perform MIC Assay: Follow steps 1-6 of the MIC determination protocol.

Subculturing: From the wells that show no visible growth in the MIC assay, take a small

aliquot (e.g., 10 µL) and plate it onto an appropriate agar medium (e.g., Tryptic Soy Agar for

bacteria, Sabouraud Dextrose Agar for fungi).

Incubation: Incubate the agar plates under conditions suitable for the growth of the test

organism.

Colony Counting: After incubation, count the number of colony-forming units (CFUs) on each

plate.

MBC Determination: The MBC is the lowest concentration of Monalazone disodium that

results in a ≥99.9% reduction in CFUs compared to the initial inoculum count.

Suspension Test for Bactericidal and Fungicidal Activity
This protocol evaluates the efficacy of Monalazone disodium in suspension against bacteria

and fungi within a specified contact time.

Diagram: Suspension Test Workflow

Caption: Workflow for the disinfectant suspension test.
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Methodology:

Preparation: Prepare a working solution of Monalazone disodium at the desired test

concentration. Prepare a standardized suspension of the test microorganism.

Test Mixture: Add a specified volume of the microbial suspension to the disinfectant solution

and start a timer for the desired contact time (e.g., 5, 10, 15 minutes).

Neutralization: At the end of the contact time, add an aliquot of the test mixture to a

neutralizing broth to stop the antimicrobial action of the disinfectant.

Plating and Incubation: Perform serial dilutions of the neutralized mixture and plate onto

appropriate agar medium. Incubate the plates.

Enumeration: Count the number of viable microorganisms (CFUs).

Calculation: Calculate the log reduction in microbial count compared to a control (microbial

suspension mixed with a placebo instead of the disinfectant). A log reduction of ≥3 is typically

considered effective for bactericidal and fungicidal activity.

Virucidal and Sporicidal Efficacy Testing
Testing for virucidal and sporicidal activity requires more specialized protocols.

Virucidal Testing: This is typically performed using a suspension test similar to the one

described above, but with a viral host cell line. The reduction in viral titer is measured by

plaque assays or TCID₅₀ (50% Tissue Culture Infective Dose) assays.

Sporicidal Testing: This involves using a suspension or carrier test with a high concentration

of bacterial spores (e.g., from Bacillus or Clostridium species). The reduction in viable spores

is determined after exposure to the disinfectant. Due to the resistance of spores, longer

contact times and higher disinfectant concentrations are often required.

For all efficacy testing, it is crucial to include appropriate controls, such as a viability control, a

neutralizer toxicity control, and a neutralizer efficacy control, to ensure the validity of the

results. The choice of specific test parameters (e.g., contact time, temperature, presence of

interfering substances) should reflect the intended application of the disinfectant.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1614637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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